2-Bis(phenylmethoxy)phosphorylimino-1-methylimidazolidin-4-one
Overview
Description
2-Bis(phenylmethoxy)phosphorylimino-1-methylimidazolidin-4-one, also known as this compound, is a useful research compound. Its molecular formula is C18H20N3O4P and its molecular weight is 373.3 g/mol. The purity is usually > 95%.
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Properties
CAS No. |
19208-69-6 |
|---|---|
Molecular Formula |
C18H20N3O4P |
Molecular Weight |
373.3 g/mol |
IUPAC Name |
(2Z)-2-bis(phenylmethoxy)phosphorylimino-1-methylimidazolidin-4-one |
InChI |
InChI=1S/C18H20N3O4P/c1-21-12-17(22)19-18(21)20-26(23,24-13-15-8-4-2-5-9-15)25-14-16-10-6-3-7-11-16/h2-11H,12-14H2,1H3,(H,19,20,22,23) |
InChI Key |
FFEFFWWQHCAWCF-UHFFFAOYSA-N |
SMILES |
CN1CC(=O)NC1=NP(=O)(OCC2=CC=CC=C2)OCC3=CC=CC=C3 |
Isomeric SMILES |
CN\1CC(=O)N/C1=N/P(=O)(OCC2=CC=CC=C2)OCC3=CC=CC=C3 |
Canonical SMILES |
CN1CC(=O)NC1=NP(=O)(OCC2=CC=CC=C2)OCC3=CC=CC=C3 |
Purity |
> 95% |
quantity |
Milligrams-Grams |
Synonyms |
Dibanzyloxy Phosphatecreatinine; Creatininephosphoric acid dibenzyl ester |
Origin of Product |
United States |
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